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Compound of Interest

Compound Name: 2,3-Dihydro-7-azaindole

Cat. No.: B079068

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,3-Dihydro-7-azaindole. Adherence to these guidelines is critical
for ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Classification

2,3-Dihydro-7-azaindole is classified as a hazardous substance. The primary hazards are skin
and eye irritation. Below is a summary of its classification according to the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS).

Hazard Class GHS Pictogram Signal Word Hazard Statement

H315: Causes skin

Skin Irritation GHSO07 Warning o
irritation.[1]

_ ) H319: Causes serious
Eye Irritation GHSO07 Warning S
eye irritation.[1]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment is mandatory to prevent exposure. The following
table summarizes the required PPE for handling 2,3-Dihydro-7-azaindole.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b079068?utm_src=pdf-interest
https://www.benchchem.com/product/b079068?utm_src=pdf-body
https://www.benchchem.com/product/b079068?utm_src=pdf-body
https://labscoop.com/us/en/product/tci/tci/d5078-1g-23-dihydro-7-azaindole
https://labscoop.com/us/en/product/tci/tci/d5078-1g-23-dihydro-7-azaindole
https://www.benchchem.com/product/b079068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification
Chemical splash goggles or
Eye and Face Protection Safety Glasses/Goggles safety glasses with side

shields.

Face Shield

Recommended when there is

a significant risk of splashing.

Hand Protection

Gloves

Chemical-resistant gloves
(e.g., nitrile rubber). Inspect for

integrity before each use.

Body Protection

Lab Coat/Coveralls

A standard laboratory coat is
required. For larger quantities
or increased risk of exposure,
chemical-resistant coveralls

are recommended.

Respiratory Protection

Respirator

Not typically required for small
quantities in a well-ventilated
area or chemical fume hood.
For larger quantities, or if dust
is generated, a NIOSH-
approved respirator with a
particulate filter is

recommended.

Operational Plan: Handling and Storage

Proper handling and storage procedures are crucial for maintaining the integrity of 2,3-

Dihydro-7-azaindole and preventing accidental exposure.

Handling Protocol

e Preparation:

o Ensure a well-ventilated work area, preferably a certified chemical fume hood.
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o Assemble all necessary equipment and reagents before starting.

o Cover the work surface with absorbent, disposable bench paper.

e Donning PPE:
o Put on alab coat, followed by safety glasses or goggles.

o Don chemical-resistant gloves. Ensure gloves are compatible with the solvents being used
if the compound is in solution.

e Handling the Compound:

o Solids: When weighing or transferring the solid, perform these actions in a fume hood to
minimize inhalation of any dust. Use appropriate tools (e.g., spatula) to handle the
material. Avoid creating dust.

o Solutions: When preparing solutions, add the solid to the solvent slowly to avoid splashing.
If using a vortexer or sonicator, ensure the container is securely capped.

e Post-Handling:
o Clean all equipment and the work area thoroughly after use.
o Decontaminate surfaces with an appropriate cleaning agent.
o Dispose of all contaminated materials as hazardous waste.
o Doffing PPE:
o Remove gloves first, avoiding contact with the outside of the gloves.
o Remove the lab coat.

o Wash hands thoroughly with soap and water.

Storage

» Store in a tightly sealed container in a cool, dry, and well-ventilated area.
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» Keep away from strong oxidizing agents.

Emergency Procedures

In the event of an exposure, immediate action is critical.

Exposure Type First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ) )
lenses if present and easy to do. Continue
rinsing. If eye irritation persists, get medical

advice/attention.[1]

Immediately wash the affected area with plenty
) of soap and water. Remove contaminated
Skin Contact ) ] )
clothing and wash it before reuse. If skin

irritation occurs, get medical advice/attention.[1]

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

Inhalation ) ] o
give oxygen. Seek medical attention if you feel
unwell.
Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Seek immediate medical

attention.

Disposal Plan

All waste containing 2,3-Dihydro-7-azaindole must be treated as hazardous waste.
o Waste Segregation:

o Solid Waste: Collect unused solid compound, contaminated gloves, bench paper, and
other disposable materials in a designated, labeled hazardous waste container.
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o Liquid Waste: Collect solutions of the compound in a separate, labeled hazardous waste
container. Do not mix with incompatible waste streams.

o Container Labeling:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"2,3-Dihydro-7-azaindole".

o Disposal Procedure:
o Arrange for pickup and disposal by a licensed hazardous waste management company.

o Follow all local, state, and federal regulations for hazardous waste disposal.

Workflow for Handling and Disposal of 2,3-Dihydro-
7-azaindole
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Workflow for Handling and Disposal of 2,3-Dihydro-7-azaindole
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Caption: Workflow for the safe handling and disposal of 2,3-Dihydro-7-azaindole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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